![molecular formula C22H19ClN4O4 B266408 ethyl 2-amino-1-{2-[(4-chlorobenzoyl)oxy]ethyl}-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate](/img/structure/B266408.png)
ethyl 2-amino-1-{2-[(4-chlorobenzoyl)oxy]ethyl}-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate
Overview
Description
Ethyl 2-amino-1-(2-{[(4-chlorophenyl)carbonyl]oxy}ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a complex organic compound that belongs to the class of quinoxaline derivatives. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .
Preparation Methods
The synthesis of ethyl 2-amino-1-{2-[(4-chlorobenzoyl)oxy]ethyl}-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate typically involves multiple steps, starting from readily available starting materialsReaction conditions such as temperature, solvent, and catalysts are carefully optimized to achieve high yields and purity .
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form quinoxaline N-oxides.
Reduction: Reduction reactions can lead to the formation of dihydroquinoxalines.
Scientific Research Applications
Chemistry: It serves as a building block for the synthesis of more complex molecules.
Biology: The compound exhibits significant biological activities, including antimicrobial and anticancer properties.
Medicine: It has potential therapeutic applications, particularly in the treatment of cancer and infectious diseases.
Industry: The compound is used in the development of new materials with specific properties
Mechanism of Action
The mechanism of action of ethyl 2-amino-1-{2-[(4-chlorobenzoyl)oxy]ethyl}-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate involves its interaction with specific molecular targets. It can inhibit certain enzymes or receptors, leading to the disruption of cellular processes. The exact pathways and targets depend on the specific biological activity being studied .
Comparison with Similar Compounds
Similar compounds include other quinoxaline derivatives, such as:
Properties
Molecular Formula |
C22H19ClN4O4 |
|---|---|
Molecular Weight |
438.9 g/mol |
IUPAC Name |
ethyl 2-amino-1-[2-(4-chlorobenzoyl)oxyethyl]pyrrolo[3,2-b]quinoxaline-3-carboxylate |
InChI |
InChI=1S/C22H19ClN4O4/c1-2-30-22(29)17-18-20(26-16-6-4-3-5-15(16)25-18)27(19(17)24)11-12-31-21(28)13-7-9-14(23)10-8-13/h3-10H,2,11-12,24H2,1H3 |
InChI Key |
OWURUIHAIUCNPP-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CCOC(=O)C4=CC=C(C=C4)Cl)N |
Canonical SMILES |
CCOC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CCOC(=O)C4=CC=C(C=C4)Cl)N |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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